Cas no 2144659-02-7 (1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine)

• Product Name: 1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine
• CAS No: 2144659-02-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5337761
• Update Time: 2025-10-24

1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(piperidin-1-ylmethyl)-1,2,4-oxadiazole
• 1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

• Inchi： 1S/C9H15N3O/c1-8-10-9(13-11-8)7-12-5-3-2-4-6-12/h2-7H2,1H3
• InChI Key： YGSJRLWEHPRMMK-UHFFFAOYSA-N
• SMILES： O1C(CN2CCCCC2)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2

Additional information on 1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

1-[(3-Methyl-1,2,4-Oxadiazol-5-Yl)Methyl]Piperidine: A Comprehensive Overview

The compound 1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine, identified by the CAS number CAS No. 2144659-02-7, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various therapeutic areas. The molecule combines a piperidine ring, a six-membered saturated ring with one nitrogen atom, with a 1,2,4-oxadiazole moiety, which is a five-membered aromatic ring containing two oxygen atoms and one nitrogen atom. The substitution pattern at the 3-position of the oxadiazole ring with a methyl group further enhances its chemical diversity and functional properties.

Recent studies have highlighted the importance of heterocyclic compounds like 1-(3-methyl-1,2,4-oxadiazolylmethyl)piperidine in medicinal chemistry. These compounds are often explored for their potential as kinase inhibitors, which play a crucial role in treating various diseases such as cancer and inflammatory disorders. The piperidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, while the oxadiazole moiety introduces electron-withdrawing effects that can modulate the compound's reactivity and pharmacokinetic properties.

In terms of synthesis, researchers have developed efficient routes to prepare CAS No. 2144659-02-7. One common approach involves the condensation of an appropriate aldehyde or ketone with an amine derivative in the presence of an oxidizing agent. This method ensures high yields and good purity of the final product. Additionally, advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are valuable for studying stereochemical effects in biological systems.

The pharmacological profile of 1-(3-methyloxadiazolylmethyl)piperidine has been extensively studied. In vitro assays have demonstrated its ability to inhibit several key enzymes involved in cellular signaling pathways. For instance, it has shown promise as a potent inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This activity makes it a potential candidate for anti-cancer drug development.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies reveal that the piperidine ring interacts with hydrophobic pockets within the protein structure, while the oxadiazole moiety forms hydrogen bonds with critical residues at the active site. Such interactions contribute to the compound's high affinity and selectivity for its target.

In conclusion, 1-(3-methyloxadiazolylmethyl)piperidine, CAS No. 2144659-02-7, represents a promising lead compound in drug discovery research. Its unique structure and functional groups make it an attractive candidate for developing novel therapeutic agents targeting various disease states. Continued research into its synthesis, biological activity, and pharmacokinetics will undoubtedly shed further light on its potential applications in medicine.